![molecular formula C12H16N2O B7575575 (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone](/img/structure/B7575575.png)
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a pyrrolidine-based compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.
Mechanism of Action
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is known to interact with the nicotinic acetylcholine receptor (nAChR) in the central nervous system. It acts as a positive allosteric modulator of nAChR, which enhances the receptor's response to acetylcholine. This results in an increase in the release of neurotransmitters, such as dopamine and serotonin, which are involved in various physiological processes, including mood regulation and motor control.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased dopamine and serotonin release, enhanced cognitive function, and improved motor control. It has also been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is a versatile compound that has several advantages in lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under a wide range of conditions and can be stored for extended periods. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment to handle and store it safely.
Future Directions
There are several future directions for (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone research. One area of interest is the development of new pharmaceuticals and agrochemicals based on this compound. Another area of interest is the study of this compound's potential as a therapeutic agent for various neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone can be synthesized by reacting 2,6-dimethyl-3-pyridinecarboxylic acid with pyrrolidine and then reducing the resulting amide with NaBH4. The final product is obtained by purification through column chromatography.
Scientific Research Applications
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, this compound is used as a precursor in the synthesis of several drugs, including anti-inflammatory and anti-tumor agents. In agrochemicals, this compound is used as a pesticide and herbicide due to its ability to inhibit the growth of weeds and pests. In materials science, this compound is used as a building block for the synthesis of polymers and other advanced materials.
properties
IUPAC Name |
(2,6-dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-9-5-6-11(10(2)13-9)12(15)14-7-3-4-8-14/h5-6H,3-4,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOLSKPHFEJNBDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C(=O)N2CCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.